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Introduction
Aldose reductase (AR), a key enzyme in the polyol pathway, catalyzes the NADPH-dependent

reduction of glucose to sorbitol. Under normoglycemic conditions, this pathway is minor.

However, in hyperglycemic states, such as diabetes mellitus, the increased flux of glucose

through the polyol pathway leads to the accumulation of intracellular sorbitol.[1] This

accumulation can cause osmotic stress and subsequent cellular damage, contributing to the

pathogenesis of diabetic complications like neuropathy, nephropathy, retinopathy, and

cataracts.[1] Consequently, aldose reductase is a significant therapeutic target for the

development of drugs aimed at mitigating these complications.

These application notes provide detailed protocols for cell-based assays to determine aldose

reductase activity, primarily by measuring the intracellular accumulation of its product, sorbitol,

or by directly measuring enzyme activity in cell lysates. Additionally, a protocol for screening

potential aldose reductase inhibitors (ARIs) is included.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the polyol pathway and its role in diabetic complications, as

well as a typical experimental workflow for screening aldose reductase inhibitors.
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Figure 1: The Polyol Pathway and its contribution to diabetic complications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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